![molecular formula C16H9Cl2N3O3S B2744275 N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-2-nitrobenzamide CAS No. 476210-92-1](/img/structure/B2744275.png)
N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-2-nitrobenzamide
Overview
Description
N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-2-nitrobenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities.
Scientific Research Applications
Antimicrobial Activity
Thiazole derivatives, including compounds like N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-2-nitrobenzamide, have been studied for their antimicrobial properties. These compounds can be synthesized and screened for their ability to inhibit the growth of various bacterial and fungal strains, offering potential as new antimicrobial agents .
Antitumor and Cytotoxic Activity
The thiazole core present in the compound is known to contribute to antitumor and cytotoxic activities. Research has shown that thiazole derivatives can act on various cancer cell lines, providing a pathway for the development of new anticancer drugs .
UV-Protection in Textiles
Innovative applications in textiles have emerged, where thiazole-based compounds are used to create UV-protective fabrics. These materials can offer protection against harmful UV radiation, making them suitable for outdoor wear and military use .
Fluorescent Textiles
The compound’s structure allows for the creation of fluorescent textiles. When integrated into fabric materials, it can impart a distinctive fluorescence, which can be useful for safety clothing and unique fashion designs .
Antiviral Activity
Thiazole derivatives have shown potential in antiviral research. They can be designed to target specific viral enzymes or replication processes, providing a foundation for the development of new antiviral drugs .
Neuroprotective Agents
The thiazole moiety is associated with neuroprotective effects. Compounds with this structure can be investigated for their ability to protect neuronal cells against damage, which is crucial in treating neurodegenerative diseases .
Mechanism of Action
Target of Action
Similar compounds such as indole derivatives have been found to bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.
Mode of Action
It’s known that similar compounds interact with their targets, causing changes in the cellular processes
Biochemical Pathways
Compounds with similar structures have been found to affect various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that this compound may also interact with multiple biochemical pathways.
Result of Action
Similar compounds have been found to have diverse biological activities , suggesting that this compound may also have a wide range of effects at the molecular and cellular level.
Action Environment
It’s known that environmental factors can significantly impact the effectiveness of similar compounds
properties
IUPAC Name |
N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-2-nitrobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9Cl2N3O3S/c17-9-5-6-12(18)11(7-9)13-8-25-16(19-13)20-15(22)10-3-1-2-4-14(10)21(23)24/h1-8H,(H,19,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NWPLLSILWGRECF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=NC(=CS2)C3=C(C=CC(=C3)Cl)Cl)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9Cl2N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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